Cas no 7507-46-2 (7-(1-hydroxyethyl)-4-methyl-2-oxo-3-oxabicyclo[3.2.0]heptane-6-carboxylic acid)

• Product Name: 7-(1-hydroxyethyl)-4-methyl-2-oxo-3-oxabicyclo[3.2.0]heptane-6-carboxylic acid
• CAS No: 7507-46-2
• MF: C₁₀H₁₄O₅
• MW: 214.215163707733
• CID: 981239
• PubChem ID: 348601
• Update Time: 2025-04-19

7-(1-hydroxyethyl)-4-methyl-2-oxo-3-oxabicyclo[3.2.0]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(1-hydroxyethyl)-4-methyl-2-oxo-3-oxabicyclo[3.2.0]heptane-6-carboxylic acid
• 6-(1-hydroxyethyl)-2-methyl-4-oxo-3-oxabicyclo[3.2.0]heptane-7-carboxylic acid
• DTXSID90324924
• NSC-407989
• 7507-46-2
• NSC407989

• Inchi： 1S/C10H14O5/c1-3(11)5-7(9(12)13)6-4(2)15-10(14)8(5)6/h3-8,11H,1-2H3,(H,12,13)
• InChI Key： RQKBYROWXSBHDO-UHFFFAOYSA-N
• SMILES： O1C(C2C(C(C)O)C(C(=O)O)C2C1C)=O

Computed Properties

• Exact Mass: 214.08412
• Monoisotopic Mass: 214.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 459.2°C at 760 mmHg
• Flash Point: 186.6°C
• Refractive Index: 1.532
• PSA: 83.83
• LogP: -0.12450